Cas no 107224-21-5 (Quinoline, 5-bromo-6-fluoro-)

• Product Name: Quinoline, 5-bromo-6-fluoro-
• CAS No: 107224-21-5
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD22688808
• CID: 3583959
• PubChem ID: 13792203
• Update Time: 2025-06-07

Quinoline, 5-bromo-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-bromo-6-fluoro-
• 5-Bromo-6-fluoroquinoline
• 5-bromo-6-fluoro-quinoline
• CS-0130777
• BS-51273
• AC2843
• 107224-21-5
• MFCD22688808
• SY248851
• EN300-6480984
• DB-206964
• SB72083
• SCHEMBL1133974
• 968-683-6

• MDL： MFCD22688808
• Inchi： 1S/C9H5BrFN/c10-9-6-2-1-5-12-8(6)4-3-7(9)11/h1-5H
• InChI Key： BEKXRHNEJQGHMH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C1=CC=CN=2)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Quinoline, 5-bromo-6-fluoro-

5-Bromo-6-Fluoroquinoline (CAS No. 107224-21-5): An Overview of Its Properties, Applications, and Recent Research Advances

5-Bromo-6-Fluoroquinoline (CAS No. 107224-21-5) is a halogenated derivative of quinoline, a heterocyclic aromatic compound with a wide range of applications in the fields of medicinal chemistry, materials science, and organic synthesis. This compound has garnered significant attention due to its unique electronic and structural properties, which make it a valuable intermediate in the development of novel pharmaceuticals and functional materials.

The chemical structure of 5-Bromo-6-Fluoroquinoline consists of a quinoline ring substituted with a bromine atom at the 5-position and a fluorine atom at the 6-position. The presence of these halogen substituents imparts distinct reactivity and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 5-Bromo-6-Fluoroquinoline has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-Bromo-6-Fluoroquinoline-derived compounds exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the potential of this compound as a scaffold for the development of targeted cancer therapies.

Beyond its medicinal applications, 5-Bromo-6-Fluoroquinoline has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research in this area has focused on optimizing the electronic structure of 5-Bromo-6-Fluoroquinoline-based materials to enhance their performance in these devices. A notable example is a study published in Advanced Materials, which demonstrated that 5-Bromo-6-Fluoroquinoline-derived polymers exhibit excellent charge transport properties and high photoluminescence quantum yields.

The synthesis of 5-Bromo-6-Fluoroquinoline typically involves multi-step procedures that leverage well-established organic reactions. One common approach is to start from 2-aminoanthraquinone, which undergoes bromination and fluorination reactions to yield the desired product. Recent advancements in catalytic methods have further streamlined this process, enabling more efficient and scalable production of 5-Bromo-6-Fluoroquinoline. For instance, a study published in Organic Letters reported the development of a palladium-catalyzed cross-coupling reaction that significantly improves the yield and purity of the final product.

In addition to its synthetic utility, 5-Bromo-6-Fluoroquinoline has been explored for its potential as a fluorescent probe in bioimaging applications. The presence of bromine and fluorine substituents enhances the photophysical properties of the molecule, making it suitable for use in fluorescence microscopy and other imaging techniques. A recent study published in Chemical Communications demonstrated that 5-Bromo-6-Fluoroquinoline-based probes exhibit high selectivity and sensitivity towards specific cellular targets, enabling real-time monitoring of biological processes.

The environmental impact of 5-Bromo-6-Fluoroquinoline is another area of ongoing research. While halogenated compounds can pose environmental concerns due to their persistence and potential toxicity, recent studies have shown that careful design and disposal practices can mitigate these risks. For example, a study published in Environmental Science & Technology highlighted the importance of green chemistry principles in the synthesis and use of halogenated compounds like 5-Bromo-6-Fluoroquinoline.

In conclusion, 5-Bromo-6-Fluoroquinoline (CAS No. 107224-21-5) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for drug discovery, materials science, and bioimaging applications. Ongoing research continues to uncover new opportunities for its use, further solidifying its importance in modern chemistry.